BE“GHE Foundational & Exploratory

Check Availability & Pricing

What are the physicochemical properties of
Heptadecanal?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Heptadecanal

Cat. No.: B146464

Heptadecanal: A Comprehensive
Physicochemical Profile

For Researchers, Scientists, and Drug Development Professionals

Heptadecanal, a saturated long-chain fatty aldehyde, presents a unique profile of chemical
and physical characteristics relevant to various fields, including flavor and fragrance science,
organic synthesis, and biochemical research. This technical guide provides an in-depth
summary of its physicochemical properties, offering a valuable resource for professionals in
research and development.

Core Physicochemical Properties

Heptadecanal is a white to off-white solid at room temperature, characterized by its long alkyl
chain which dictates many of its physical properties.[1][2][3] A comprehensive summary of its

key quantitative data is presented below.
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Property Value Source(s)
Molecular Formula C17H340 [L121141516171I81]
Molecular Weight 254.45 g/mol [L1121141I5161171I8119]
Melting Point 34 -39 °C [L1121191rL0[L1]
36 °C [4][51I6]112][13][14]
Boiling Point 309 - 310 °C (estimated) at AI6I02]13]

760 mmHg
317-319°C [11[11]
318 °C (literature) [2][7][9][10]
Density 0.8233 g/cm? (estimate) [2][9][10]

0.001 mmHg at 25 °C
Vapor Pressure , [4][12][13]
(estimated)

- 0.01584 mg/L at 25 °C
Water Solubility (estimated) [4][12][13]
estimate

Insoluble [4]

Soluble in alcohol.[4][12][13]
Solubility in other solvents Slightly soluble in acetonitrile
and chloroform.[2][3][9][10]

logP (o/w) 7.537 (estimated) [4119][12][13]

CAS Number 629-90-3 (21031415161 718011 4]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
Heptadecanal are not extensively available in the public domain. Standard analytical methods
would be employed for their characterization. These would include:

o Melting Point: Determined using a capillary melting point apparatus or by Differential
Scanning Calorimetry (DSC) for higher precision.
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» Boiling Point: Measured using distillation methods under controlled pressure, such as
vacuum distillation for high-boiling-point compounds to prevent decomposition.

e Density: Can be determined using a pycnometer or a digital density meter.

e Solubility: Assessed by standard methods of dissolution in various solvents, potentially
quantified by techniques like High-Performance Liquid Chromatography (HPLC).

o Purity Assay: Typically determined by Gas Chromatography (GC) coupled with a Flame
lonization Detector (FID) or Mass Spectrometry (MS).[1]

Logical Relationships and Applications of
Heptadecanal

While specific signaling pathways involving Heptadecanal are not well-documented in publicly
available literature, its primary roles and applications can be summarized. Heptadecanal's long
carbon chain and aldehyde functional group are key to its utility.
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Figure 1: Key Characteristics and Applications of Heptadecanal

Click to download full resolution via product page

Caption: Key Characteristics and Applications of Heptadecanal

Conclusion

Heptadecanal is a long-chain aldehyde with well-defined physicochemical properties that
make it a valuable compound in several industrial and research settings. Its high molecular
weight and long carbon chain result in a low vapor pressure and poor water solubility,
characteristic of fatty aldehydes. While detailed experimental protocols and specific biological
signaling pathways are not extensively documented in readily available literature, its utility as a
fragrance component, a precursor in organic synthesis, and a standard in lipid research is
evident. Further research into its biological activities could unveil novel applications in drug
development and other life sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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